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Introduction
M40 is a potent, non-selective peptide antagonist of the galanin receptors (GALR1, GALR2,

and GALR3).[1] Trifluoroacetic acid (TFA) is often used as a counter-ion in the synthesis and

purification of peptides like M40 and is therefore present in the final product. M40 works by

competitively binding to galanin receptors, thereby blocking the physiological effects of the

neuropeptide galanin.[2][3][4] Galanin is implicated in a variety of physiological processes,

including feeding, cognition, and seizure thresholds. In preclinical research, M40 has been

utilized to investigate the roles of the galanin system in these processes. For instance,

intracerebroventricular (ICV) administration of M40 has been shown to block galanin-induced

feeding in rats and to antagonize the inhibitory effects of galanin on acetylcholine release in the

hippocampus.[3][4][5]

These application notes provide a detailed protocol for the intracerebroventricular injection of

M40 TFA in a research setting.
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The following table summarizes quantitative data from preclinical studies involving the

intracerebroventricular administration of M40. Please note that dosages and effects can vary

depending on the animal model, specific experimental conditions, and the research question

being addressed.
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Parameter Species
M40 Dose
(Intracerebrov
entricular)

Effect Reference

Feeding

Behavior
Rat

Equimolar to or

less than active

doses of galanin

Significantly

inhibited galanin-

induced

consumption of a

palatable wet

cookie mash.

[6]

Feeding

Behavior
Rat Not specified

NTS injection of

M40 inhibited

intake of a

macronutrient

diet in food-

deprived rats.

[1]

Cognitive

Performance

(Delayed

Nonmatching to

Position Task)

Rat
1.0 nmol and 3.0

nmol

In combination

with an M1

muscarinic

agonist (TZTP),

significantly

improved choice

accuracy in rats

with cholinergic

lesions. M40

alone did not

significantly

improve choice

accuracy.

[7]

Galanin

Receptor Binding

(in vitro)

Rat

(hypothalamic

membranes)

IC50 = 15 nM

Displacement of

125I-[Tyr26]-

porcine galanin

1-29 binding.

[6]
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M40, as a galanin receptor antagonist, blocks the downstream signaling cascades initiated by

the binding of the endogenous ligand, galanin. Galanin receptors are G-protein coupled

receptors (GPCRs) with three main subtypes (GALR1, GALR2, and GALR3) that couple to

different intracellular signaling pathways.
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Caption: M40 antagonizes galanin receptor signaling pathways.

Experimental Protocols
Protocol for Intracerebroventricular (ICV) Injection of
M40 TFA in Mice
This protocol provides a generalized procedure for the ICV injection of M40 TFA into the lateral

ventricles of mice. It is crucial to adapt the specific coordinates, volumes, and concentrations

based on the mouse strain, age, and the specific research objectives. All procedures should be

performed under aseptic conditions and in accordance with institutional animal care and use

committee (IACUC) guidelines.
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Materials:

M40 TFA peptide

Sterile, pyrogen-free saline (0.9% NaCl) or artificial cerebrospinal fluid (aCSF)

Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

Stereotaxic apparatus

Microsyringe (e.g., Hamilton syringe) with a 30-gauge needle

Drill with a small burr bit

Surgical tools (scalpel, forceps, etc.)

Heating pad to maintain body temperature

Ophthalmic ointment

70% ethanol

Betadine or other surgical scrub

Suturing material or tissue adhesive

Procedure:

Preparation of M40 TFA Solution:

On the day of surgery, dissolve the M40 TFA peptide in sterile saline or aCSF to the

desired final concentration.

Vortex briefly to ensure complete dissolution.

Keep the solution on ice until use.

Animal Preparation and Anesthesia:
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Anesthetize the mouse using an appropriate anesthetic protocol. Confirm the depth of

anesthesia by the absence of a pedal withdrawal reflex.

Shave the fur from the scalp and clean the area with 70% ethanol followed by a surgical

scrub.

Apply ophthalmic ointment to the eyes to prevent corneal drying.

Place the mouse on a heating pad to maintain body temperature throughout the

procedure.

Stereotaxic Surgery:

Secure the anesthetized mouse in the stereotaxic frame.

Make a midline incision in the scalp to expose the skull.

Identify the bregma and lambda landmarks on the skull.

Determine the stereotaxic coordinates for the lateral ventricle. A common coordinate

relative to bregma is: Anteroposterior (AP): -0.2 mm, Mediolateral (ML): ±1.0 mm,

Dorsoventral (DV): -2.5 mm. These coordinates may need to be optimized for the specific

mouse strain and age.

Drill a small burr hole through the skull at the determined coordinates, being careful not to

damage the underlying dura mater.

Intracerebroventricular Injection:

Load the microsyringe with the prepared M40 TFA solution, ensuring there are no air

bubbles.

Slowly lower the injection needle through the burr hole to the target DV coordinate.

Infuse the M40 TFA solution at a slow, controlled rate (e.g., 0.5 µL/minute) to avoid

increased intracranial pressure. The total injection volume is typically 1-5 µL.
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Leave the needle in place for an additional 2-5 minutes after the injection to allow for

diffusion and to prevent backflow upon withdrawal.

Slowly retract the needle.

Post-Operative Care:

Suture the scalp incision or close it with tissue adhesive.

Administer post-operative analgesics as per IACUC protocol.

Place the mouse in a clean, warm cage and monitor closely until it has fully recovered

from anesthesia.

Experimental Workflow Diagram
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Caption: Workflow for ICV injection of M40 TFA in mice.
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Safety Precautions
M40 Peptide: As with all peptides, M40 should be handled with care. Avoid inhalation of the

lyophilized powder and contact with skin and eyes. Wear appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Trifluoroacetic Acid (TFA): TFA is a corrosive and toxic compound. While the concentration of

TFA in the final peptide product is typically low, it is important to be aware of its hazards.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

breathing vapors.

Personal Protective Equipment: Wear chemical-resistant gloves, safety goggles, and a lab

coat.

First Aid:

Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Always consult the Safety Data Sheet (SDS) for M40 TFA provided by the manufacturer for

complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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